Cas no 20018-08-0 ( )

• Product Name: &nbsp
• CAS No: 20018-08-0
• MF: C₇H₆I₂O₂S
• MW: 407.995285511017
• CID: 908860
• PubChem ID: 303961
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• diiodomethylsulfonylbenzene
• 20018-08-0
• DTXSID60307709
• Dijodmethyl-phenylsulfon
• NSC-194625
• SCHEMBL751577
• NSC194625
•  

• Inchi： 1S/C7H6I2O2S/c8-7(9)12(10,11)6-4-2-1-3-5-6/h1-5,7H
• InChI Key： XPQBPGDCDTYGHL-UHFFFAOYSA-N
• SMILES： IC(S(C1C=CC=CC=1)(=O)=O)I

Computed Properties

• Exact Mass: 407.81688
• Monoisotopic Mass: 407.818
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 42.5Ų

Experimental Properties

• Density: 2.41
• Boiling Point: 412.7°C at 760 mmHg
• Flash Point: 203.4°C
• Refractive Index: 1.708
• PSA: 34.14
• LogP: 3.69470